Cas no 106871-44-7 (3-bromo-4-[2-(2-bromo-4-hydroxy-3,5-dimethylphenyl)ethyl]-2,6-dimethylphenol)

3-bromo-4-[2-(2-bromo-4-hydroxy-3,5-dimethylphenyl)ethyl]-2,6-dimethylphenol structure
106871-44-7 structure
Product Name:3-bromo-4-[2-(2-bromo-4-hydroxy-3,5-dimethylphenyl)ethyl]-2,6-dimethylphenol
CAS No:106871-44-7
MF:C18H20Br2O2
MW:428.158204078674
CID:1184750
PubChem ID:13750378
Update Time:2025-04-20

3-bromo-4-[2-(2-bromo-4-hydroxy-3,5-dimethylphenyl)ethyl]-2,6-dimethylphenol Chemical and Physical Properties

Names and Identifiers

    • 3-bromo-4-[2-(2-bromo-4-hydroxy-3,5-dimethylphenyl)ethyl]-2,6-dimethylphenol
    • DTXSID20548358
    • 106871-44-7
    • SCHEMBL10363110
    • 4,4'-(Ethane-1,2-diyl)bis(3-bromo-2,6-dimethylphenol)
    • Inchi: 1S/C18H20Br2O2/c1-9-7-13(15(19)11(3)17(9)21)5-6-14-8-10(2)18(22)12(4)16(14)20/h7-8,21-22H,5-6H2,1-4H3
    • InChI Key: JVQLDDURXYYRMR-UHFFFAOYSA-N
    • SMILES: BrC1C(C)=C(C(C)=CC=1CCC1C=C(C)C(=C(C)C=1Br)O)O

Computed Properties

  • Exact Mass: 427.98096g/mol
  • Monoisotopic Mass: 425.98301g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 3
  • Complexity: 331
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.3
  • Topological Polar Surface Area: 40.5Ų
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